Cas no 731811-62-4 (trans-2-(2-pyridyl)cyclopropanecarboxylic acid)

Technical Introduction: trans-2-(2-Pyridyl)cyclopropanecarboxylic acid is a versatile cyclopropane derivative featuring a pyridyl substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The rigid cyclopropane ring and pyridine moiety contribute to its unique steric and electronic properties, making it valuable as a chiral building block or ligand in asymmetric catalysis. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of more complex structures. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to modulate conformational and binding characteristics. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
trans-2-(2-pyridyl)cyclopropanecarboxylic acid structure
731811-62-4 structure
Product Name:trans-2-(2-pyridyl)cyclopropanecarboxylic acid
CAS No:731811-62-4
MF:C9H9NO2
MW:163.17326
MDL:MFCD30471206
CID:4716479
PubChem ID:39235822
Update Time:2025-10-29

trans-2-(2-pyridyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • trans-2-(2-pyridyl)cyclopropanecarboxylic acid
    • trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid
    • G86577
    • trans-2-pyridin-2-yl-cyclopropylcarboxylic acid
    • (1R,2R)-2-(Pyridin-2-yl)cyclopropanecarboxylic acid
    • (1R,2R)-2-pyridin-2-ylcyclopropane-1-carboxylic acid
    • (+/-)-(trans)-2-Pyridin-2-yl-cyclopropanecarboxylic acid
    • rac-(1R,2R)-2-(pyridin-2-yl)cyclopropane-1-carboxylic acid
    • (+/-)-trans-2-(pyridin-2-yl)cyclopropanecarboxylic
    • 731811-62-4
    • MFCD30471206
    • SCHEMBL2518996
    • ZFZMEVZZAIRAHE-RNFRBKRXSA-N
    • trans-2-(Pyridin-2-yl)cyclopropanecarboxylicacid
    • (1S,2S)-2-pyridin-2-ylcyclopropane-1-carboxylic acid
    • EN300-1697855
    • trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid
    • MDL: MFCD30471206
    • Inchi: InChI=1S/C9H9NO2/c11-9(12)7-5-6(7)8-3-1-2-4-10-8/h1-4,6-7H,5H2,(H,11,12)
    • InChI Key: ZFZMEVZZAIRAHE-UHFFFAOYSA-N
    • SMILES: [C@@H](C(O)=O)1C[C@@H]1C1=NC=CC=C1

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 352.0±35.0 °C at 760 mmHg
  • Flash Point: 166.7±25.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

trans-2-(2-pyridyl)cyclopropanecarboxylic acid Security Information

trans-2-(2-pyridyl)cyclopropanecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T226415-250mg
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid
731811-62-4
250mg
$ 775.00 2022-06-03
TRC
T226415-500mg
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid
731811-62-4
500mg
$ 1290.00 2022-06-03
TRC
T226415-1000mg
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid
731811-62-4
1g
$ 2060.00 2022-06-03
abcr
AB542573-250 mg
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid; .
731811-62-4
250MG
€207.00 2023-04-14
abcr
AB542573-1 g
trans-2-(Pyridin-2-yl)cyclopropanecarboxylic acid; .
731811-62-4
1g
€451.40 2023-04-14
eNovation Chemicals LLC
Y1125728-100mg
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid
731811-62-4 95%
100mg
$240 2024-07-28
eNovation Chemicals LLC
Y1125728-250mg
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid
731811-62-4 95%
250mg
$340 2024-07-28
eNovation Chemicals LLC
Y1125728-500mg
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid
731811-62-4 95%
500mg
$455 2024-07-28
eNovation Chemicals LLC
Y1125728-1g
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid
731811-62-4 95%
1g
$665 2024-07-28
eNovation Chemicals LLC
Y1125728-5g
trans-2-Pyridin-2-yl-cyclopropanecarboxylic acid
731811-62-4 95%
5g
$2675 2024-07-28

Additional information on trans-2-(2-pyridyl)cyclopropanecarboxylic acid

Introduction to trans-2-(2-pyridyl)cyclopropanecarboxylic Acid (CAS No. 731811-62-4)

trans-2-(2-pyridyl)cyclopropanecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 731811-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its cyclopropane ring fused with a pyridine moiety. The unique structural features of trans-2-(2-pyridyl)cyclopropanecarboxylic acid make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopropane ring is a key structural element in this compound, known for its high reactivity and ability to introduce conformational constraints into molecular frameworks. This feature has been exploited in drug design to enhance binding affinity and selectivity. The pyridine group, on the other hand, contributes to the compound's solubility and bioavailability, making it more suitable for biological studies and potential clinical applications.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. trans-2-(2-pyridyl)cyclopropanecarboxylic acid has emerged as a compound of interest due to its potential role in modulating various biological pathways. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of trans-2-(2-pyridyl)cyclopropanecarboxylic acid is its versatility in chemical modifications. Researchers have explored various derivatives of this compound, aiming to optimize its pharmacological properties. For instance, functionalization of the carboxylic acid group has led to the development of novel esters and amides that exhibit enhanced stability and bioavailability. These modifications have opened up new avenues for drug discovery and development.

The synthesis of trans-2-(2-pyridyl)cyclopropanecarboxylic acid involves multi-step organic reactions, including cyclization and functional group interconversions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for rigorous biological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The pharmacological profile of trans-2-(2-pyridyl)cyclopropanecarboxylic acid has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with mechanisms that involve suppression of pro-inflammatory cytokine production and reduction of oxidative stress. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The structural motif of trans-2-(2-pyridyl)cyclopropanecarboxylic acid has also inspired the design of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. By incorporating this scaffold into peptidomimetic libraries, researchers have identified novel compounds with potent biological activity. This approach highlights the importance of trans-2-(2-pyridyl)cyclopropanecarboxylic acid as a building block in drug discovery.

In conclusion, trans-2-(2-pyridyl)cyclopropanecarboxylic acid (CAS No. 731811-62-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new derivatives and applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd